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Compound of Interest

Compound Name: Acetic acid;lanthanum(3+);hydrate

Cat. No.: B11817387

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with Acetic
acid;lanthanum(3+);hydrate, also known as Lanthanum(lll) acetate hydrate. The following
procedures are designed to ensure safe handling, storage, and disposal of this compound.

Hazard Identification and Classification

Lanthanum(lll) acetate hydrate is classified as a hazardous substance. It is crucial to be aware
of its potential health effects to ensure proper handling.

Hazard Classification Category Hazard Statement
Skin Irritation Category 2 H315: Causes skin irritation[1]
o H318/H319: Causes serious
Eye Irritation/Damage Category 1/2 o
eye damage/irritation[1][2]
Specific target organ toxicity — H335: May cause respiratory
) Category 3 L
single exposure irritation[1]

Signal Word: Warning[1] or Danger[2]

Personal Protective Equipment (PPE)
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Adherence to proper PPE protocols is mandatory to minimize exposure and ensure personal

safety.

Protection Type

Recommended Equipment

Standards/Notes

Eye/Face Protection

Tightly fitting safety goggles
with side-shields or a face
shield.[1][3]

Must conform to EN 166 (EU)
or NIOSH (US) standards.[1]
Contact lenses should not be

worn.[4]

Skin Protection

Chemical-resistant gloves
(Neoprene or nitrile rubber).[4]
Fire/flame resistant and

impervious clothing.[1]

Gloves must be inspected prior
to use.[1][5] Wash and dry
hands after handling.[1][5]

Respiratory Protection

A NIOSH-certified dust and
mist respirator (e.g., N95) is
recommended, especially
where dust formation is
possible.[4][6] If exposure
limits are exceeded or irritation
is experienced, a full-face

respirator should be used.[1]

Use in a well-ventilated area or
under a fume hood.[3][4]

Safe Handling and Storage

Proper handling and storage procedures are critical to maintaining the stability of the

compound and preventing accidental exposure.

Handling:

Handle in a well-ventilated place.[1]

Avoid dust formation.[3][4]

Do not breathe dust, fumes, gas, mist, or vapors.[1][4]

Avoid contact with skin and eyes.[4]
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e Wash hands thoroughly after handling.[1]

o Keep away from incompatible materials such as oxidizing agents.[7][8]

Storage:

Keep the container tightly closed.[1][4]

Store locked up.[1]

Store in a cool, dry, and well-ventilated place.[1][3]

The substance is hygroscopic; protect from humidity and water.[3][7]

Emergency Procedures and First Aid

Immediate and appropriate responses to emergencies can significantly mitigate potential harm.

Emergency Situation

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

[3]

Skin Contact

Immediately take off contaminated clothing.
Wash the affected area with soap and plenty of
water.[1][3] If skin irritation occurs, get medical
help.[1]

Eye Contact

Rinse cautiously with water for at least 15
minutes, holding the eyelids apart.[1][9] Remove
contact lenses if present and easy to do.
Continue rinsing.[1] Seek immediate medical
attention.[3][9]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Seek medical attention.[1][9]
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Fire-fighting Measures:

o Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4][5]

e Special hazards: Irritating fumes and organic acid vapors may develop at elevated
temperatures.[4] At temperatures above 300°C, acetic acid is liberated.[4]

o Protective equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[1][4]

Accidental Release and Disposal Plan

A clear plan for spills and waste disposal is essential for laboratory safety and environmental
protection.

Accidental Release:

Evacuate: Evacuate unnecessary personnel from the area.[4]
» Ventilate: Ensure adequate ventilation.[1]

o Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter
drains.[1][4]

e Clean-up:

[¢]

Wear appropriate PPE.[4]

[e]

Avoid dust formation.[4]

o

Sweep or shovel the spilled material into a suitable, closed container for disposal.[3][4]

o

Clean the spill area thoroughly.

Disposal:
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o Dispose of contents and container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[1]

» Do not dispose of waste into the sewer system.[4]
e Surplus and non-recyclable solutions should be offered to a licensed disposal company.[5]

Operational Workflow: Chemical Spill Response

The following diagram outlines the step-by-step procedure for responding to a spill of
Lanthanum(lll) acetate hydrate.
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Immediate Actions

Evacuate Area

Ensure Ventilation

Containment & Cleanup

Don Appropriate PPE

'

Contain Spill

'

Clean Up Spill

Disposal & Reporting

Dispose of Waste

Decontaminate Area

Report Incident

Completion

End of Procedure

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of Lanthanum(lll) acetate hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Lanthanum(lll) Acetate Hydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11817387#personal-protective-equipment-for-
handling-acetic-acid-lanthanum-3-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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